Cas no 74257-19-5 (9-Hexadecenoic acid, 2,3-bis[(1-oxohexadecyl)oxy]propyl ester, (9Z)-)

9-Hexadecenoic acid, 2,3-bis[(1-oxohexadecyl)oxy]propyl ester, (9Z)-, is a structured lipid derivative characterized by its esterified glycerol backbone with two palmitoyl (C16:0) groups and one palmitoleoyl (C16:1, 9Z) group. This compound exhibits unique physicochemical properties due to its unsaturated fatty acid moiety, which enhances solubility and fluidity compared to fully saturated analogs. Its molecular structure makes it suitable for applications in lipid research, surfactant formulations, and specialty chemical synthesis. The presence of the cis-9 double bond in the hexadecenoic acid chain contributes to lower melting points and improved compatibility with organic matrices. This ester is valued for its role in studying lipid metabolism and as a precursor for tailored lipid-based materials.
9-Hexadecenoic acid, 2,3-bis[(1-oxohexadecyl)oxy]propyl ester, (9Z)- structure
74257-19-5 structure
Product Name:9-Hexadecenoic acid, 2,3-bis[(1-oxohexadecyl)oxy]propyl ester, (9Z)-
CAS No:74257-19-5
MF:C51H96O6
MW:805.304357528687
CID:4166804
Update Time:2025-06-28

9-Hexadecenoic acid, 2,3-bis[(1-oxohexadecyl)oxy]propyl ester, (9Z)- Chemical and Physical Properties

Names and Identifiers

    • 9-Hexadecenoic acid, 2,3-bis[(1-oxohexadecyl)oxy]propyl ester, (9Z)-
    • Inchi: 1S/C51H96O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-49(52)55-46-48(57-51(54)45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)47-56-50(53)44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h19,22,48H,4-18,20-21,23-47H2,1-3H3/b22-19-
    • InChI Key: FEKLSEFRUGWUOS-QOCHGBHMSA-N
    • SMILES: C(OCC(OC(=O)CCCCCCCCCCCCCCC)COC(=O)CCCCCCCCCCCCCCC)(=O)CCCCCCC/C=C\CCCCCC

Experimental Properties

  • Density: 0.920±0.06 g/cm3(Predicted)
  • Boiling Point: 764.6±30.0 °C(Predicted)

9-Hexadecenoic acid, 2,3-bis[(1-oxohexadecyl)oxy]propyl ester, (9Z)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Larodan
34-1625-7-25mg
1,2-Palmitin-3-Palmitolein
74257-19-5 >99%
25mg
€230.00 2025-03-07

Additional information on 9-Hexadecenoic acid, 2,3-bis[(1-oxohexadecyl)oxy]propyl ester, (9Z)-

Introduction to 9-Hexadecenoic acid, 2,3-bis[(1-oxohexadecyl)oxy]propyl ester, (9Z) and Its Applications in Modern Chemical Biology

The compound with the CAS number 74257-19-5, identified as 9-Hexadecenoic acid, 2,3-bis[(1-oxohexadecyl)oxy]propyl ester, (9Z), represents a sophisticated molecular entity that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural composition, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biomimetic materials.

At the core of its molecular architecture lies a long-chain fatty acid derivative, specifically 9-hexadecenoic acid, which contributes to its hydrophobic nature. The presence of double bonds in the hexadecene moiety introduces a degree of unsaturation, enhancing its reactivity and potential for functionalization. This structural feature is particularly relevant in contexts where interactions with biological membranes are of interest, as unsaturated fatty acids are known to modulate membrane fluidity and dynamics.

The esterification process involved in the synthesis of 9-Hexadecenoic acid, 2,3-bis[(1-oxohexadecyl)oxy]propyl ester, (9Z) introduces additional layers of complexity. The two ester groups at positions 2 and 3 are derived from 1-oxohexadecyl units, which further extend the hydrophobic portion of the molecule. This extension is crucial for applications where anchoring to hydrophobic environments is required, such as in lipid-based drug delivery systems or membrane-interacting peptides.

The propyl backbone connecting these ester groups serves as a flexible linker, allowing for conformational adaptability. This flexibility is advantageous in biological systems where precise orientation and interaction with target molecules are essential. Recent studies have highlighted the importance of such flexible linkers in designing molecules that can effectively traverse biological barriers and reach their intended targets with high specificity.

One of the most compelling aspects of 9-Hexadecenoic acid, 2,3-bis[(1-oxohexadecyl)oxy]propyl ester, (9Z) is its potential as a building block for more complex biomimetic structures. Researchers have been exploring its utility in creating synthetic analogs of natural lipids that can mimic the behavior of their biological counterparts. These synthetic lipids are increasingly being used in drug delivery systems, where their ability to self-assemble into stable nanoparticles offers a promising route to enhance drug solubility and targeted delivery.

Recent advancements in nanotechnology have leveraged this compound's properties to develop novel formulations for therapeutic agents. For instance, studies have demonstrated the use of 9-Hexadecenoic acid, 2,3-bis[(1-oxohexadecyl)oxy]propyl ester, (9Z)-based nanoparticles for delivering anti-cancer drugs directly to tumor sites. The hydrophobic nature of these nanoparticles allows them to efficiently encapsulate hydrophobic drugs while protecting them from degradation in biological fluids. Additionally, the presence of unsaturated fatty acids enhances their stability and prolongs their circulation time within the body.

In addition to its applications in drug delivery, this compound has shown promise in regenerative medicine. Researchers have utilized derivatives of 9-Hexadecenoic acid to develop artificial cell membranes that can support the growth and differentiation of stem cells. The ability of these synthetic membranes to mimic natural lipid compositions has been instrumental in creating environments that promote cell survival and function.

The chemical biology community has also been investigating the role of 9-Hexadecenoic acid derivatives in modulating cellular signaling pathways. Studies have indicated that certain modifications of this compound can interfere with key signaling molecules involved in inflammation and apoptosis. By targeting these pathways, researchers aim to develop novel therapeutics for conditions such as autoimmune diseases and neurodegenerative disorders.

The synthesis and characterization of 9-Hexadecenoic acid, 2,3-bis[(1-oxohexadecyl)oxy]propyl ester, (9Z) have been refined through iterative optimization processes. Advances in synthetic methodologies have enabled researchers to produce this compound with high purity and yield, making it more accessible for further investigation. Techniques such as solid-phase synthesis and continuous flow chemistry have been particularly valuable in achieving these improvements.

The structural diversity offered by this compound makes it a versatile tool for exploring new chemical biology frontiers. By modifying different parts of its molecular framework—such as introducing additional functional groups or altering the length of the hydrocarbon chains—scientists can generate a wide array of derivatives with tailored properties. This flexibility has opened up new avenues for research into lipid-based therapeutics and biomaterials.

In conclusion,9-Hexadecenoic acid, particularly its derivative 2,3-bis[(1-oxohexadecyl)oxy]propyl ester, CAS no74257-19-5, represents a significant advancement in chemical biology research. Its unique structural features and functional properties make it an invaluable asset for developing innovative therapeutic strategies and biomimetic materials. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving progress across multiple disciplines within life sciences.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent